Cas no 77475-66-2 (Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester)
77475-66-2 structure
Product Name:Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester
CAS No:77475-66-2
MF:C7H14O3S
MW:178.249261379242
CID:536011
PubChem ID:13627332
Update Time:2025-04-19
Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester
- ethyl 3-(2-hydroxyethylsulfanyl)propanoate
- DTXSID20545362
- AKOS009809953
- 77475-66-2
- F96634
- Ethyl 3-((2-hydroxyethyl)thio)propanoate
- ethyl 3-[(2-hydroxyethyl)sulfanyl]propanoate
- SCHEMBL13901847
-
- Inchi: 1S/C7H14O3S/c1-2-10-7(9)3-5-11-6-4-8/h8H,2-6H2,1H3
- InChI Key: GIXSELUYNIOQCQ-UHFFFAOYSA-N
- SMILES: S(CCO)CCC(=O)OCC
Computed Properties
- Exact Mass: 178.06642
- Monoisotopic Mass: 178.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 46.53
Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
77475-66-2 (Propanoic acid, 3-[(2-hydroxyethyl)thio]-, ethyl ester) Related Products
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